Cas no 6248-04-0 (2,5-dimethyl-5-phenyl-1,3-dioxane)

• Product name: 2,5-dimethyl-5-phenyl-1,3-dioxane
• CAS No: 6248-04-0
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• CID: 1637731
• PubChem ID: 80394

2,5-dimethyl-5-phenyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-5-phenyl-1,3-dioxane
• 1,3-dioxane, 2,5-dimethyl-5-phenyl-
• 10-[(1-methylpiperidin-2-yl)methyl]phenothiazine
• YMHKDLQYBBBVSW-UHFFFAOYSA-N
• DTXSID1064160
• 6248-04-0

• Inchi： InChI=1S/C12H16O2/c1-10-13-8-12(2,9-14-10)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： YMHKDLQYBBBVSW-UHFFFAOYSA-N
• SMILES： CC1OCC(CO1)(C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.005
• Boiling Point: 269.7°C at 760 mmHg
• Flash Point: 121.7°C
• Refractive Index: 1.491
• PSA: 18.46